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Compound of Interest

Compound Name: Beryllium;nickel

Cat. No.: B14671962 Get Quote

This guide provides a comparative analysis of experimentally determined data for the

Beryllium-Nickel (Be-Ni) binary phase diagram, intended for researchers, scientists, and

materials development professionals. The data presented is compiled from various

experimental investigations and serves as a basis for the validation of calculated phase

diagrams.

Data Presentation
The following tables summarize the key quantitative data from experimental studies on the Be-

Ni system.

Table 1: Experimentally Determined Invariant Reactions in the Be-Ni System

Reaction Type Temperature (°C) Reaction

Eutectic 1338 L ↔ (Ni) + β-BeNi

Peritectic 1240 L + β-BeNi ↔ γ-Be₂₁Ni₅

Eutectic 1150 L ↔ β-BeNi + (Ni)

Eutectoid 1062 β-Be ↔ α-Be + γ-Be₂₁Ni₅

Data compiled from thermoanalytical, X-ray, and metallographic investigations.

Table 2: Experimentally Determined Solid Phases in the Be-Ni System
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Phase Crystal Structure
Composition
Range (at.% Ni)

Notes

(Ni)
Face-Centered Cubic

(FCC)
85 - 100

Terminal solid

solution.

β-BeNi
Body-Centered Cubic

(B2, CsCl-type)
~50

Intermetallic

compound.

γ-Be₂₁Ni₅ Complex Cubic ~19.2 - 20

Ordered cubic

structure below 20

at.% Ni.

α-Be
Hexagonal Close-

Packed (HCP)
0 - ~4

Low-temperature

terminal solid solution.

β-Be
Body-Centered Cubic

(BCC)
High Be content

Stable only at high

temperatures

(>1062°C).

Experimental Protocols
The experimental validation of the Be-Ni phase diagram relies on a combination of analytical

techniques to identify phase transitions and determine the crystal structure and composition of

the constituent phases. The primary methods cited in the literature are:

Thermoanalytical Methods: Techniques such as Differential Thermal Analysis (DTA) are

employed to detect the temperatures at which phase transformations (e.g., melting, eutectic,

peritectic, and eutectoid reactions) occur. This is achieved by measuring the temperature

difference between a sample and an inert reference as they are heated or cooled at a

controlled rate. The latent heat associated with a phase change results in a detectable

thermal event.

X-ray Diffraction (XRD): XRD is a fundamental technique for identifying the crystal structure

of the different solid phases present in the Be-Ni alloys at various compositions and

temperatures. By analyzing the diffraction pattern of an X-ray beam interacting with a

sample, the lattice parameters and crystal system of each phase can be determined.
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Metallographic Methods: This involves the preparation of alloy samples for microscopic

examination. Techniques such as optical microscopy and Scanning Electron Microscopy

(SEM) are used to visualize the microstructure of the alloys. The size, shape, and distribution

of the different phases provide crucial information about the phase equilibria. Energy

Dispersive X-ray Spectroscopy (EDS) or Wavelength Dispersive X-ray Spectroscopy (WDS)

coupled with SEM can be used to determine the elemental composition of the individual

phases.

Mandatory Visualization
The following diagrams illustrate the logical workflow for the experimental determination of a

binary phase diagram, such as the Be-Ni system.
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Caption: Experimental workflow for binary phase diagram determination.
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Caption: Logical relationship for phase diagram validation.

To cite this document: BenchChem. [Experimental Validation of the Calculated Be-Ni Phase
Diagram: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14671962#experimental-validation-of-calculated-be-
ni-phase-diagrams]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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